Cas no 44830-55-9 (1-Cyano-3-isopropylguanidine)

• Product Name: 1-Cyano-3-isopropylguanidine
• CAS No: 44830-55-9
• Molecular Formula: C₅H₁₀N₄
• Molecular Weight: 126.1597
• CID: 929670
• PubChem ID: 370391

1-Cyano-3-isopropylguanidine Properties

Names and Identifiers

• 1-Cyano-3-isopropylguanidine
• 1-cyano-2-propan-2-ylguanidine
• Proguanil Related Compound A
• N-Cyano-N′-(1-methylethyl)guanidine
• NSC 643485
• 1-Cyano-3-(1-methylethyl)guanidine
• NSC643485
• Proguanil hydrochloride impurity A [EP]
• 1-i-propyl-3-cyanoguanidine
• 44830-55-9
• 1-Cyano-3-(1-methylethyl)-guanidine; 1-Cyano-3-isopropylguanidine
• Q27261890
• N-Cyano-N inverted exclamation marka-(1-methylethyl)guanidine
• N-CYANO-N-(PROPAN-2-YL)GUANIDINE
• 5DW6SBV5M9
• PROGUANIL HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• DTXSID60196317
• SCHEMBL8224233
• CHEMBL1973892
• N-Cyano-N'-(1-methylethyl)guanidine
• 1-cyano-3-isopropyl-guanidine
• DB-250378
• Chlorguanide Impurity A (Proguanil Impurity A)
• UNII-5DW6SBV5M9
• SRUGWSFEPMKUAK-UHFFFAOYSA-N
• N-cyano-N''-(propan-2-yl)guanidine
• AKOS006374161
• N-Cyano-N'-isopropylguanidine
• Isopropyldicyandiamide
• NCI60_014721
• DTXCID70118808
• Proguanil hydrochloride impurity A
• PROGUANIL HYDROCHLORIDE IMPURITY A (EP IMPURITY)

• InChIKey： TVXROJOVQZPPOP-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C5H13N3/c1-4(2)8-5(6)7-3/h4H,1-3H3,(H3,6,7,8)CopyCopied
• SMILES： CC(C)NC(=N)NCCopyCopied

Computed Properties

• Exact Mass: 126.09100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 126.090546336g/mol
• Heavy Atom Count: 9
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• LogP: 0.87138
• PSA: 71.70000
• Boiling Point: 129.4±0.0 °C at 760 mmHg
• Melting Point: 87-89°C
• Vapor Pressure: 10.2±0.0 mmHg at 25°C
• Flash Point: 32.0±0.0 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Density: 1.0±0.0 g/cm3

1-Cyano-3-isopropylguanidine Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Refrigerator
• Signal Word：warning

1-Cyano-3-isopropylguanidine Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines